![molecular formula C14H19NO B3054554 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol CAS No. 61088-57-1](/img/structure/B3054554.png)
5-[(Benzylamino)methyl]cyclohex-2-en-1-ol
Overview
Description
5-[(Benzylamino)methyl]cyclohex-2-en-1-ol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a cyclic amine that contains a benzyl group and a hydroxyl group, making it a versatile molecule with the potential to interact with various biological systems. In
Mechanism of Action
The mechanism of action of 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol is not fully understood. However, it is believed to interact with biological membranes and receptors through hydrogen bonding and hydrophobic interactions. This compound has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol are diverse and depend on the specific system being studied. This compound has been shown to affect neurotransmitter release and uptake, ion channel activity, and enzyme activity. Additionally, 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol has been shown to have antioxidant properties and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol in lab experiments include its versatility and potential to interact with various biological systems. Additionally, this compound is relatively easy to synthesize and can be obtained in high yields. However, the limitations of using 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action.
Future Directions
There are numerous future directions for research involving 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol. One potential direction is to investigate its potential as a drug delivery system for the treatment of neurodegenerative diseases. Another direction is to study its interactions with various receptors and enzymes to gain a better understanding of its mechanism of action. Additionally, further research is needed to determine the potential toxicity of this compound and to develop methods for mitigating any potential risks.
Scientific Research Applications
The scientific research applications of 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol are vast and varied. This compound has been studied for its potential use as a drug delivery system due to its ability to interact with biological membranes. It has also been investigated for its potential as a ligand for various receptors, including serotonin receptors and dopamine receptors. Additionally, 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol has been studied for its potential as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
5-[(benzylamino)methyl]cyclohex-2-en-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO/c16-14-8-4-7-13(9-14)11-15-10-12-5-2-1-3-6-12/h1-6,8,13-16H,7,9-11H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICHKAJAKYTYBPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC(CC1CNCC2=CC=CC=C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60567745 | |
Record name | 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60567745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(Benzylamino)methyl]cyclohex-2-en-1-ol | |
CAS RN |
61088-57-1 | |
Record name | 5-[(Benzylamino)methyl]cyclohex-2-en-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60567745 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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